1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Description
1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene has been primarily detected in urine. Within the cell, 1, 2, 3, 4, tetrahydro-1, 5, 7-trimethylnapthalene is primarily located in the membrane (predicted from logP).
1,2,3,4,Tetrahydro-1,5,7-trimethylnapthalene is a member of tetralins.
properties
CAS RN |
21693-55-0 |
|---|---|
Product Name |
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene |
Molecular Formula |
C13H18 |
Molecular Weight |
174.28 g/mol |
IUPAC Name |
1,5,7-trimethyl-1,2,3,4-tetrahydronaphthalene |
InChI |
InChI=1S/C13H18/c1-9-7-11(3)12-6-4-5-10(2)13(12)8-9/h7-8,10H,4-6H2,1-3H3 |
InChI Key |
VJFBUCVRMBYHAH-UHFFFAOYSA-N |
SMILES |
CC1CCCC2=C(C=C(C=C12)C)C |
Canonical SMILES |
CC1CCCC2=C(C=C(C=C12)C)C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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